Cas no 2228591-20-4 (tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228591-20-4
• MF: C₁₄H₂₆FNO₃
• MW: 275.359548091888
• CID: 6326969
• PubChem ID: 165623522
• Update Time: 2025-05-20

tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893213
• 2228591-20-4

• Inchi： 1S/C14H26FNO3/c1-13(2,3)19-12(18)16-9-14(4,5)7-6-10(16)11(17)8-15/h10-11,17H,6-9H2,1-5H3
• InChI Key： MCHPBEHTNYRUKT-UHFFFAOYSA-N
• SMILES： FCC(C1CCC(C)(C)CN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 275.18967185g/mol
• Monoisotopic Mass: 275.18967185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228591-20-4): An Overview

tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228591-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorinated hydroxyethyl substituent, and a dimethylpiperidine ring. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's resistance to metabolic degradation. The presence of the fluorine atom in the hydroxyethyl substituent can influence the compound's pharmacokinetic properties, such as solubility and lipophilicity. Additionally, the dimethylpiperidine ring provides a flexible and versatile scaffold that can be modified to optimize the compound's biological activity.

Recent studies have explored the potential of tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate in various therapeutic contexts. One notable area of research is its application as a neuroprotective agent. In a study published in the *Journal of Medicinal Chemistry*, researchers found that this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound was shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a therapeutic candidate for these conditions.

Another promising application of tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate is in the treatment of inflammatory disorders. Inflammation is a key driver of many chronic diseases, including arthritis and inflammatory bowel disease. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the activation of immune cells. These findings suggest that it could be developed into an effective anti-inflammatory drug.

The structural flexibility of tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate also makes it an attractive candidate for drug discovery and development. Researchers have used computational methods to predict the binding affinity of this compound to various protein targets involved in disease pathways. For example, molecular docking studies have shown that it can bind to key enzymes involved in pain signaling pathways, making it a potential lead for developing novel analgesics.

In addition to its therapeutic potential, tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate has been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets, allowing researchers to gain insights into complex biological processes. A recent study published in *Chemical Biology* highlighted the utility of this compound as a probe for investigating the role of specific enzymes in cellular signaling pathways.

The synthesis of tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of a fluorinated aldehyde with a dimethylamine derivative, followed by protection with a tert-butoxycarbonyl (Boc) group. This multi-step synthesis process allows for precise control over the stereochemistry and functional groups of the final product.

In conclusion, tert-butyl 2-(2-fluoro-1-hydroxyethyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228591-20-4) is a versatile organic compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development as a neuroprotective agent, anti-inflammatory drug, and chemical probe. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an important role in advancing our understanding and treatment of complex diseases.